Cas no 1437433-79-8 (2-Cyclohexyl-3H-pyrido[3,4-d]pyrimidin-4-one)

• Product Name: 2-Cyclohexyl-3H-pyrido[3,4-d]pyrimidin-4-one
• CAS No: 1437433-79-8
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 5209240
• Update Time: 2025-07-21

2-Cyclohexyl-3H-pyrido[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexyl-3H-pyrido[3,4-d]pyrimidin-4-one
• Pyrido[3,4-d]pyrimidin-4(3H)-one, 2-cyclohexyl-

• Inchi： 1S/C13H15N3O/c17-13-10-6-7-14-8-11(10)15-12(16-13)9-4-2-1-3-5-9/h6-9H,1-5H2,(H,15,16,17)
• InChI Key： KMGOAKOVAFTXDF-UHFFFAOYSA-N
• SMILES： C1(C2CCCCC2)NC(=O)C2C=CN=CC=2N=1

Additional information on 2-Cyclohexyl-3H-pyrido[3,4-d]pyrimidin-4-one

Introduction to 2-Cyclohexyl-3H-pyrido[3,4-d]pyrimidin-4-one (CAS No. 1437433-79-8)

2-Cyclohexyl-3H-pyrido[3,4-d]pyrimidin-4-one, with the chemical identifier CAS No. 1437433-79-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrido[3,4-d]pyrimidine scaffold, a structural motif well-known for its pharmacological potential. Pyrido[3,4-d]pyrimidines are a class of nitrogen-containing heterocycles that have been extensively studied due to their resemblance to purine and pyrimidine bases, which are fundamental components of nucleic acids. The presence of a cyclohexyl group in the structure of this compound introduces unique steric and electronic properties that may influence its biological activity.

The synthesis and characterization of 2-Cyclohexyl-3H-pyrido[3,4-d]pyrimidin-4-one have been the focus of several research endeavors aimed at developing novel therapeutic agents. The compound's structure suggests potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for further investigation in drug discovery. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of this compound more accurately.

In recent years, there has been a surge in interest towards developing small-molecule inhibitors for various diseases, particularly those related to metabolic disorders and cancer. The pyrido[3,4-d]pyrimidine scaffold has been explored for its ability to modulate key biological pathways involved in these conditions. For instance, studies have shown that derivatives of this scaffold can inhibit enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are overactive in certain types of cancer. The cyclohexyl substituent in 2-Cyclohexyl-3H-pyrido[3,4-d]pyrimidin-4-one may enhance its solubility and bioavailability, thereby improving its pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. Researchers have hypothesized that 2-Cyclohexyl-3H-pyrido[3,4-d]pyrimidin-4-one could modulate inflammatory pathways by interacting with nuclear factor kappa B (NF-κB), a transcription factor crucial for inflammation. Preclinical studies have begun to explore these possibilities, with initial results suggesting promising activity in animal models.

The development of 2-Cyclohexyl-3H-pyrido[3,4-d]pyrimidin-4-one also reflects the broader trend towards personalized medicine. By understanding the structural features that contribute to its biological activity, chemists can design analogs tailored to specific patient populations or disease subtypes. This approach holds the potential to improve treatment outcomes by targeting the underlying molecular mechanisms of disease more precisely.

Furthermore, the synthesis of this compound has been optimized using modern techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted organic synthesis. These methods not only improve yield but also allow for greater control over stereochemistry, which is critical for biological activity. The use of green chemistry principles in the synthesis process has also minimized waste and reduced environmental impact.

As research continues to uncover new therapeutic applications for 2-Cyclohexyl-3H-pyrido[3,4-d]pyrimidin-4-one, collaborations between academia and industry are becoming increasingly important. Such partnerships can accelerate the translation of laboratory findings into clinical trials, bringing new treatments to patients more quickly. The compound's unique structural features make it an attractive candidate for further development by pharmaceutical companies looking to expand their pipelines.

The future prospects for 2-Cyclohexyl-3H-pyrido[3,4-d]pyrimidin-4-one are bright, with ongoing studies focusing on its mechanism of action and potential side effects. By leveraging cutting-edge technologies such as CRISPR gene editing and high-throughput screening, researchers can gain deeper insights into how this compound interacts with biological systems. These insights will be invaluable for designing next-generation drugs that are both effective and safe.

In conclusion,2-Cyclohexyl-3H-pyrido[3,4-d]pyrimidin-4-one represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health. Its unique structure and promising biological activity position it as a key player in the fight against various diseases. As research progresses, this compound is poised to make substantial contributions to medicine and improve lives around the world.